BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Safety Guide to 2-
Chloro-5-nitroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-nitroaniline

Cat. No.: B146338

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed safety overview of 2-Chloro-5-nitroaniline (CAS No.
6283-25-6), a chemical intermediate primarily used in the synthesis of dyes.[1][2] Due to its
high toxicity, a thorough understanding of its properties and associated hazards is critical for
safe handling in a laboratory or industrial setting. This document compiles essential data from
various safety data sheets to support researchers, scientists, and drug development
professionals in implementing robust safety protocols.

Chemical and Physical Properties

2-Chloro-5-nitroaniline is an organic compound characterized as a yellow to green solid at
room temperature.[1][2][3] Its key physical and chemical properties are summarized below.
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Property Value Reference
CAS Number 6283-25-6 [2][41[5]
Molecular Formula CeHsCIN202 [1][3][6]
Molecular Weight 172.57 g/mol [1][6]

Light yellow to amber to dark
Appearance [1][3]
green powder or crystal

Melting Point 118.0to 121.0 °C [3]

Autoignition Temperature 200 °C /392 °F [4]

Log Kow (Octanol-Water
iy . 2.23 [7]
Partition Coefficient)

Hazard Identification and GHS Classification

2-Chloro-5-nitroaniline is classified as a highly hazardous substance. It is fatal if swallowed,
inhaled, or in contact with skin.[7][8] Prolonged or repeated exposure may cause damage to
organs, specifically the blood and hematopoietic system.[4][7] It is also toxic to aquatic life with
long-lasting effects.[7][8]
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Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral Category 2 H300 Fatal if swallowed
- Fatal in contact with
Acute Toxicity, Dermal  Category 1 H310 i
skin
Acute Toxicity, o
) Category 2 H330 Fatal if inhaled
Inhalation
N May cause damage to
Specific Target Organ
o organs through
Toxicity (Repeated Category 2 H373
prolonged or repeated
Exposure)
exposure
Hazardous to the Toxic to aquatic life
Aquatic Environment, Category 2 H411 with long lasting

Long-Term

effects

Signal Word:Danger[4][5][7]

Hazard Pictograms:

e Skull and Crossbones

e Health Hazard

e Environment

Toxicological Profile

The primary toxicological concern with 2-Chloro-5-nitroaniline is its high acute toxicity via all

major routes of exposure.[7] It is a known hepatotoxin and can induce methemoglobinemia, a

condition where the blood's ability to carry oxygen is reduced, leading to cyanosis (bluish
discoloration of the skin).[2][9]
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Toxicity Type Effect Target Organs Reference

Fatal upon exposure
Acute Toxicity (Oral, Dermal, - [718]

Inhalation)

Damage to organs

] o with Blood, Hematopoietic
Chronic Toxicity
prolonged/repeated System
exposure
Specific Hazard Methemoglobinemia Blood [2][9]

No detailed experimental protocols for toxicological studies were available in the searched
resources.

Safe Handling and Storage Protocols

Due to the severe hazards associated with 2-Chloro-5-nitroaniline, stringent adherence to
safety protocols is mandatory.

Engineering Controls: Handling should occur in a well-ventilated place, preferably within a
closed system or a chemical fume hood to minimize exposure.[4][9] Facilities must be equipped
with an eyewash station and a safety shower.[9]

Safe Handling Practices:

e Avoid all personal contact, including the inhalation of dust.[8]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7][8]
e Wash hands and any exposed skin thoroughly after handling.[4][8]

e Prevent the formation and accumulation of dust, as it can form an explosive mixture with air.
[4][10]

e Use non-sparking tools to prevent ignition.[11]
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Storage Conditions:

» Store in a cool, dry, and well-ventilated area.[8][9]

o Keep containers tightly sealed and store locked up.[4][7][8]
o Store away from incompatible materials.[4][9]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, acid anhydrides,
and acid chlorides.[4]
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Initiate Task with
2-Chloro-5-nitroaniline

(Assess Exposure Risk)

Personal Protective Equipment (PPE) Selection

Potential for Dust/
Aerosol Inhalation?

Wear Full-Face Respirator

No (or SCBA for emergencies)

Potential for Skin/
Eye Contact?

Wear Impervious Clothing
& Chemical-Resistant Gloves

No

Wear Tightly-Fitting
Safety Goggles

Proceed with Work Safely
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— Exposure to 2-Chloro-5-nitroaniline —

Expos";re Route & Immediate Actions

A
Skin Contact Eye Contact

1. Move person to fresh air. 1. Immediately remove all contaminated clothing. 1. Rinse eves with water for at least 15 minutes 1. Rinse mouth with water.
2. Give artificial respiration if not breathing. 2. Wash skin with plenty of soap and water. ! 4 ' 2. DO NOT induce vomiting.

> Seek Immediate Medical Attention <

S Evacuate Area & Don Full PPE Prevent Entry into Drains/ Clean Up Spill Using Collect Material into a Dispose of Waste via
P Remove Ignition Sources (Respirator, Gloves, Clothing) Waterways Dry Methods (Avoid Dust) Sealed, Labeled Container Authorized Collector

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Safety Guide to 2-Chloro-5-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146338#2-chloro-5-nitroaniline-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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